Cas no 1488948-19-1 (2-Cyclopropyl-2-methoxybutan-1-amine)

• Product Name: 2-Cyclopropyl-2-methoxybutan-1-amine
• CAS No: 1488948-19-1
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5696020
• PubChem ID: 66072582
• Update Time: 2025-11-06

2-Cyclopropyl-2-methoxybutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1293645
• AKOS015415317
• 2-cyclopropyl-2-methoxybutan-1-amine
• 1488948-19-1
• Cyclopropaneethanamine, β-ethyl-β-methoxy-
• 2-Cyclopropyl-2-methoxybutan-1-amine

• Inchi： 1S/C8H17NO/c1-3-8(6-9,10-2)7-4-5-7/h7H,3-6,9H2,1-2H3
• InChI Key： YADRTFCSBDJMFU-UHFFFAOYSA-N
• SMILES： O(C)C(CN)(CC)C1CC1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.980±0.06 g/cm3(Predicted)
• Boiling Point: 196.6±13.0 °C(Predicted)
• pka: 8.79±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-Cyclopropyl-2-methoxybutan-1-amine

2-Cyclopropyl-2-methoxybutan-1-amine: A Comprehensive Overview

2-Cyclopropyl-2-methoxybutan-1-amine (CAS No. 1488948-19-1) is a versatile organic compound with a unique structure that combines a cyclopropyl group, a methoxy substituent, and an amine functionality. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its potential applications in drug development and advanced materials. In this article, we will delve into the structural features, chemical properties, synthesis methods, and recent advancements in the utilization of 2-Cyclopropyl-2-methoxybutan-1-amine.

The molecular structure of 2-Cyclopropyl-2-methoxybutan-1-amine is characterized by a four-carbon chain (butane) with a cyclopropyl group and a methoxy group attached to the second carbon. The presence of the cyclopropyl group introduces strain into the molecule, which can enhance reactivity in certain chemical transformations. The methoxy group adds electron-donating properties, influencing the compound's solubility and reactivity. The amine group at the terminal position provides nucleophilic character, making it suitable for various condensation reactions and amide bond formations.

Recent studies have highlighted the potential of 2-Cyclopropyl-2-methoxybutan-1-amine as a building block in drug design. Its ability to form stable amide bonds makes it an attractive candidate for peptide synthesis and the development of bioactive molecules. Researchers have explored its use in creating bioisosteres, where structural modifications can lead to improved pharmacokinetic profiles without altering the core activity of the compound.

The synthesis of 2-Cyclopropyl-2-methoxybutan-1-amine typically involves multi-step processes that combine alkylation, cyclization, and amine formation techniques. One common approach is the alkylation of a cyclopropane derivative with an appropriate alkyl halide followed by nucleophilic substitution to introduce the methoxy group. The final step involves amine formation through reductive amination or other amine-specific reactions. These methods have been optimized to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications.

In terms of chemical properties, 2-Cyclopropyl-2-methoxybutan-1-amine exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, while its solubility in water is limited due to its hydrophobic nature. The compound's melting point and boiling point are within typical ranges for small organic molecules, making it stable under standard laboratory conditions.

Recent research has also focused on the application of 2-Cyclopropyl-2-methoxybutan-1-amine in materials science. Its unique structure allows for the formation of supramolecular assemblies, which have potential applications in nanotechnology and self-healing materials. Additionally, its reactivity has been leveraged in click chemistry reactions, enabling rapid assembly of complex molecular architectures.

From a medicinal chemistry perspective, 2-Cyclopropyl-2-methoxybutan-1-amines derivatives have shown promise as inhibitors of various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its potential as an antagonist for G-protein coupled receptors (GPCRs), which are key targets in treating conditions such as hypertension and neurodegenerative diseases.

The environmental impact of 2-Cyclopropyl-2-methoxybutan-amines has also been a topic of interest. Research indicates that it undergoes biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed. This aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, 2-Cyclopropyl